Cas no 351002-09-0 (Benzoic acid, 2-hydroxy-3-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester)

• Product name: Benzoic acid, 2-hydroxy-3-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester
• CAS No: 351002-09-0
• MF: C₉H₇O₆F₃S
• MW: 300.20848
• CID: 1468241
• PubChem ID: 11616395

Benzoic acid, 2-hydroxy-3-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-hydroxy-3-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester
• methyl 2-hydroxy-3-(trifluoromethylsulfonyloxy)benzoate
• 351002-09-0
• SCHEMBL436278
• DB-334488
• Methyl 2-hydroxy-3-trifluoromethanesulfonyloxy-benzoate
• 2-Hydroxy-3-trifluoromethanesulfonyloxy-benzoic Acid Methyl Ester

• Inchi： InChI=1S/C9H7F3O6S/c1-17-8(14)5-3-2-4-6(7(5)13)18-19(15,16)9(10,11)12/h2-4,13H,1H3
• InChI Key： KPESRYHYOAZQTA-UHFFFAOYSA-N
• SMILES： COC(=O)C1=C(C(=CC=C1)OS(=O)(=O)C(F)(F)F)O

Computed Properties

• Exact Mass: 299.99151
• Monoisotopic Mass: 299.99154360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 98.3Ų

Experimental Properties

• PSA: 89.9